Cas no 1442432-39-4 (2-3-bromo-5-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 2-3-bromo-5-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 1442432-39-4
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 6490913
• PubChem ID: 89601616
• Update Time: 2025-06-15

2-3-bromo-5-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-3-bromo-5-(trifluoromethyl)phenylpropan-2-ol
• 2-(3-bromo-5-(trifluoromethyl)phenyl)propan-2-ol
• Benzenemethanol, 3-bromo-α,α-dimethyl-5-(trifluoromethyl)-

• Inchi： 1S/C10H10BrF3O/c1-9(2,15)6-3-7(10(12,13)14)5-8(11)4-6/h3-5,15H,1-2H3
• InChI Key： PITJWBIBOAYZFA-UHFFFAOYSA-N
• SMILES： CC(C1=CC(C(F)(F)F)=CC(Br)=C1)(O)C

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• Boiling Point: 235.2±35.0 °C(Predicted)
• pka: 14.01±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-3-bromo-5-(trifluoromethyl)phenylpropan-2-ol

Comprehensive Overview of 2-3-bromo-5-(trifluoromethyl)phenylpropan-2-ol (CAS No. 1442432-39-4)

2-3-bromo-5-(trifluoromethyl)phenylpropan-2-ol (CAS No. 1442432-39-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a bromine substituent and a trifluoromethyl group, which are known to enhance bioactivity and metabolic stability. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The compound’s CAS No. 1442432-39-4 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in global supply chains. Its propan-2-ol backbone, combined with aromatic modifications, makes it a versatile intermediate for synthetic chemistry. Recent studies highlight its role in optimizing structure-activity relationships (SAR), a hot topic in medicinal chemistry, where small structural changes can dramatically alter efficacy.

In the context of sustainability, 2-3-bromo-5-(trifluoromethyl)phenylpropan-2-ol aligns with the growing demand for green chemistry solutions. Researchers are investigating eco-friendly synthesis routes, such as catalytic bromination and solvent-free reactions, to reduce environmental impact. This aligns with trends in AI-driven drug design, where computational tools predict optimal synthetic pathways, minimizing waste and energy consumption.

Another area of interest is the compound’s potential in crop protection. The trifluoromethyl group is a common motif in agrochemicals due to its ability to resist degradation, extending the lifespan of active ingredients. Farmers and manufacturers frequently search for next-generation pesticides with lower toxicity profiles, making this compound a candidate for further development.

From a commercial perspective, CAS No. 1442432-39-4 is listed in catalogs of leading chemical suppliers, often under the category of high-value intermediates. Its pricing and availability are influenced by factors like patent landscapes and regional demand, topics frequently queried in industry forums. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with stringent purity standards.

In summary, 2-3-bromo-5-(trifluoromethyl)phenylpropan-2-ol represents a convergence of innovation in pharmaceuticals, agrochemicals, and sustainable chemistry. Its CAS No. 1442432-39-4 ensures traceability, while its structural features open doors to diverse applications. As research advances, this compound may play a pivotal role in addressing global challenges like drug resistance and food security, making it a subject of enduring relevance.